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Compound of Interest

Compound Name: 6-Methyl-1H-indazole

CAS No.: 698-24-8

Cat. No.: B1315189

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Methyl-1H-indazole is a heterocyclic aromatic organic compound with the molecular formula

C₈H₈N₂ and a molecular weight of 132.16 g/mol .[1] As a substituted indazole, it serves as a

valuable building block in medicinal chemistry and drug discovery due to the diverse biological

activities exhibited by the indazole scaffold. A thorough understanding of its spectroscopic

properties is fundamental for its unambiguous identification, purity assessment, and the

structural elucidation of its derivatives. This guide provides a comprehensive analysis of the

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 6-
Methyl-1H-indazole (CAS No. 698-24-8), presented from the perspective of a Senior

Application Scientist to offer field-proven insights into data interpretation and experimental

considerations.

Molecular Structure and Spectroscopic Correlation
The structural framework of 6-Methyl-1H-indazole dictates its characteristic spectroscopic

signatures. The fusion of a benzene ring to a pyrazole ring, with a methyl group at the 6-
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position, creates a unique electronic environment that is reflected in its NMR, IR, and MS data.

Caption: Molecular structure of 6-Methyl-1H-indazole with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the precise molecular structure of 6-
Methyl-1H-indazole. Both ¹H and ¹³C NMR provide detailed information about the chemical

environment of each atom.

Experimental Protocol for NMR Data Acquisition
A standardized protocol for acquiring high-quality NMR spectra is crucial for accurate structural

determination.

Sample Preparation: Dissolve 5-10 mg of 6-Methyl-1H-indazole in approximately 0.6 mL of

a suitable deuterated solvent, such as DMSO-d₆, in a 5 mm NMR tube. The choice of

DMSO-d₆ is often preferred for indazole derivatives as it allows for the observation of the

exchangeable N-H proton.[2]

Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for

chemical shift referencing (δ = 0.00 ppm).[3]

¹H NMR Acquisition:

Spectrometer: A 400 MHz or higher field spectrometer is recommended for good signal

dispersion.

Pulse Sequence: A standard single-pulse experiment is usually sufficient.

Acquisition Parameters: A pulse angle of 30-45°, a relaxation delay of 1-2 seconds, and an

acquisition time of 2-4 seconds are typical.[2]

¹³C NMR Acquisition:

Spectrometer: A 100 MHz or higher field spectrometer is commonly used.
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Pulse Sequence: A proton-decoupled pulse sequence is employed to obtain singlets for

each carbon atom, simplifying the spectrum.

Acquisition Parameters: Due to the low natural abundance of ¹³C, a larger number of

scans is required compared to ¹H NMR.

¹H NMR Spectral Data
The ¹H NMR spectrum of 6-Methyl-1H-indazole in DMSO-d₆ exhibits distinct signals for the

aromatic protons, the methyl group protons, and the N-H proton.

Proton Assignment
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

N-H ~12.8 Broad Singlet -

H-3 ~8.0 Singlet -

H-4 ~7.6 Doublet ~8.4

H-7 ~7.4 Singlet -

H-5 ~7.0 Doublet ~8.4

CH₃ ~2.4 Singlet -

Note: The exact chemical shifts can vary slightly depending on the solvent and concentration.

Interpretation:

The downfield chemical shift of the N-H proton is characteristic of indazoles and is due to its

acidic nature and involvement in hydrogen bonding.

The protons on the benzene ring (H-4, H-5, and H-7) appear in the aromatic region (7.0-8.0

ppm). The coupling pattern between H-4 and H-5 is a classic example of ortho-coupling.

The singlet for H-3 is expected as it has no adjacent protons.

The upfield singlet corresponds to the three equivalent protons of the methyl group.
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¹³C NMR Spectral Data
The proton-decoupled ¹³C NMR spectrum provides information on the carbon framework of the

molecule.

Carbon Assignment Chemical Shift (δ, ppm)

C-7a ~140

C-3a ~135

C-6 ~133

C-3 ~132

C-4 ~121

C-5 ~120

C-7 ~110

CH₃ ~21

Note: The exact chemical shifts can vary slightly depending on the solvent and concentration.

Interpretation:

The chemical shifts of the aromatic carbons are in the expected range of 110-140 ppm.

The upfield signal at approximately 21 ppm is characteristic of the methyl carbon.

The presence of the methyl group at the 6-position influences the chemical shifts of the

adjacent carbons (C-5 and C-7) due to its electron-donating effect.[1]

Infrared (IR) Spectroscopy
IR spectroscopy is a valuable technique for identifying the functional groups present in a

molecule based on their characteristic vibrational frequencies.

Experimental Protocol for IR Data Acquisition
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Sample Preparation: The IR spectrum can be obtained using a KBr pellet or by attenuated

total reflectance (ATR) on a solid sample.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used to record the

spectrum.

Data Acquisition: The spectrum is typically scanned over the range of 4000-400 cm⁻¹.

IR Spectral Data
Wavenumber (cm⁻¹) Vibrational Mode Intensity

3100-3000 Aromatic C-H stretch Medium

2950-2850 Aliphatic C-H stretch (CH₃) Medium

~1620 C=C aromatic ring stretch Medium

~1500 C=C aromatic ring stretch Strong

~1460 CH₃ bend Medium

Interpretation:

The broad absorption band often observed in the region of 3200-3400 cm⁻¹ for N-H

stretching in indazoles may be present.

The presence of both aromatic and aliphatic C-H stretching vibrations confirms the presence

of the benzene ring and the methyl group.

The characteristic C=C stretching vibrations in the 1620-1450 cm⁻¹ region are indicative of

the aromatic system.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in confirming its identity and structure.
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Experimental Protocol for Mass Spectrometry Data
Acquisition

Ionization Method: Electron Ionization (EI) is a common technique for volatile compounds

like 6-Methyl-1H-indazole, which typically induces fragmentation. Electrospray Ionization

(ESI) can be used to observe the protonated molecular ion with minimal fragmentation.

Mass Analyzer: A quadrupole or time-of-flight (TOF) analyzer is commonly used.

Data Acquisition: The mass spectrum is recorded as a plot of relative intensity versus the

mass-to-charge ratio (m/z).

Mass Spectral Data
m/z Ion Fragmentation Pathway

132 [M]⁺ Molecular Ion

131 [M-H]⁺ Loss of a hydrogen radical

104 [M-N₂]⁺ Loss of a nitrogen molecule

103 [M-H-N₂]⁺ Loss of H and N₂

77 [C₆H₅]⁺ Benzene cation fragment

Interpretation:

The molecular ion peak at m/z 132 confirms the molecular weight of 6-Methyl-1H-indazole.

[1]

The base peak is often the [M-H]⁺ ion at m/z 131, indicating the facile loss of a hydrogen

atom.[1]

A characteristic fragmentation pathway for indazoles involves the loss of a neutral nitrogen

molecule (N₂), leading to a fragment at m/z 104.

Under ESI conditions, the protonated molecular ion [M+H]⁺ at m/z 133 is expected to be

prominent.[1] Sodium [M+Na]⁺ (m/z 155) and potassium [M+K]⁺ (m/z 171) adducts may also

be observed.[1]
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Spectroscopic Characterization Workflow

6-Methyl-1H-indazole

NMR Spectroscopy
(¹H and ¹³C)
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IR SpectroscopyFunctional Groups

Mass Spectrometry
Molecular Weight & Fragmentation

Structural Elucidation
& Purity Assessment

Click to download full resolution via product page

Caption: Workflow for the spectroscopic characterization of 6-Methyl-1H-indazole.

Conclusion
The comprehensive analysis of ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data provides a

robust and self-validating system for the characterization of 6-Methyl-1H-indazole. The

presented data and experimental protocols offer a reliable reference for researchers, scientists,

and drug development professionals working with this important heterocyclic compound. The

interplay of these spectroscopic techniques allows for unambiguous structural confirmation and

purity assessment, which are critical for advancing research and development in medicinal

chemistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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